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Compound of Interest

Compound Name: Endothelin 1

Cat. No.: B612365

For researchers, scientists, and drug development professionals, the accurate quantification of
Endothelin-1 (ET-1), a potent vasoconstrictor implicated in various cardiovascular diseases, is
paramount. The selection of a reliable ELISA kit is a critical first step in ensuring the validity of
experimental results. This guide provides an objective comparison of commercially available
Endothelin-1 ELISA kits, presenting performance data, experimental protocols, and key
biological pathways to aid in your selection process.

Performance Characteristics of Endothelin-1 ELISA
Kits
The following tables summarize the quantitative performance data of ET-1 ELISA kits from

several leading manufacturers. This data has been compiled from the manufacturers' product
literature and provides a basis for comparing key performance metrics.

Table 1: General Performance Characteristics
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Catalog .
Manufacturer Assay Type Sample Types Assay Time
Number

Serum, Plasma,
Abcam ab133030 Sandwich Cell culture 2 hours

supernatant

Cell Culture
Supernates,

R&D Systems DET100 Sandwich Serum, EDTA 4.5 hours
Plasma, Heparin

Plasma, Urine

Serum, Plasma,
Arbor Assays K045-H1 Sandwich Tissue Culture 2.5 hours[1]
Media

Human serum,
plasma, cell
) culture
ABclonal RK00000 Sandwich 4 hours (approx.)
supernatant, and
other biological

fluids

Human serum,
. _ cell culture -
Cusabio CSB-E04512h Sandwich Not specified
supernates,

urine, and saliva

Serum, Plasma,
Cayman ) ) 18 hours
) 583151 Sandwich Urine, Cell ) )
Chemical ) incubation[2]
culture media

Table 2: Analytical Performance
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Assay Range

Manufacturer Catalog Number Sensitivity (pg/mL)

(pg/mL)
Abcam ab133030 <0.41[3] 0.78 - 100[3]
R&D Systems DET100 0.207 04-25
Arbor Assays K045-H1 0.579[1] Not specified
ABclonal RKO00000 <351 Not specified
Cusabio CSB-E04512h 0.78[4] 3.12 - 200[4]
Cayman Chemical 583151 7.8[2] 7.8 - 250[2]

Table 3: Precision Data
Manufacturer Catalog Number Intra?A-ssay Inter?A-ssay
Precision (CV%) Precision (CV%)

ABclonal RKO00000 <10% <12%
Cusabio CSB-E04512h < 8%[4] < 10%[4]

R&D Systems

: QETO00B 2.6 - 3.4%][5] 4.5 - 9.1%][5]
(QuantiGlo)
Antibodies.com A3318 < 10%]6] < 12%][6]
Table 4: Recovery and Linearity Data
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Catalog Average Linearity
Manufacturer Sample Types
Number Recovery (%) Range (%)
Cusabio CSB-E04512h Serum 92[4] 82-105[4]
Cell Culture
R&D Systems Media, EDTA »
] QETO00B 94 - 101[5] Not specified
(QuantiGlo) Plasma, Serum,
Urine
Serum, EDTA
Antibodies.com A3318 Plasma, Heparin 84 - 91[6] 74 - 108[6]
Plasma

Endothelin-1 Signaling Pathway

Endothelin-1 exerts its effects by binding to two distinct G protein-coupled receptors:
Endothelin Receptor A (ETA) and Endothelin Receptor B (ETB). The activation of these
receptors triggers a cascade of intracellular signaling events that ultimately lead to various
physiological responses, most notably vasoconstriction.
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Caption: Simplified Endothelin-1 signaling pathway leading to vasoconstriction.

Experimental Protocols

Detailed and accurate experimental protocols are crucial for obtaining reliable and reproducible
results. Below are representative protocols for a standard sandwich ELISA, based on common
procedures outlined by various manufacturers.
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General Sandwich ELISA Workflow

The majority of the compared ET-1 ELISA kits employ a sandwich ELISA format. The general
workflow for this type of assay is illustrated below.
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General Sandwich ELISA Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Researcher's Guide to Endothelin-1 ELISA Kits: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612365#comparing-endothelin-1-elisa-kits-from-
different-manufacturers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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